Cas no 2109168-40-1 (1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one)

• Product Name: 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one
• CAS No: 2109168-40-1
• MF: C₁₇H₁₇BrO₂
• MW: 333.219684362412
• CID: 5777099
• PubChem ID: 122714798
• Update Time: 2025-06-12

1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one
• MFCD30835776
• 2109168-40-1
• EN300-749260
• 1-(5-Bromo-3,4-dimethyl-2-phenylmethoxyphenyl)ethanone
• AKOS027473642
• 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one

• Inchi： 1S/C17H17BrO2/c1-11-12(2)17(15(13(3)19)9-16(11)18)20-10-14-7-5-4-6-8-14/h4-9H,10H2,1-3H3
• InChI Key： CXHAKTFTVGWQPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)C(=C(C)C=1C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 332.04119g/mol
• Monoisotopic Mass: 332.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one

Comprehensive Overview of 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one (CAS No. 2109168-40-1)

1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one (CAS No. 2109168-40-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, material science, and fine chemical synthesis. Its unique molecular structure, featuring a benzyloxy group and a bromo substituent, makes it a valuable building block for researchers focusing on drug discovery and advanced material development. The compound's 3,4-dimethylphenyl backbone further enhances its versatility in synthetic applications.

In recent years, the demand for 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one has surged due to its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and antioxidant agents, which align with current trends in precision medicine and aging research. The compound's CAS No. 2109168-40-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Its 5-bromo moiety allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it a pivotal intermediate in modern synthetic strategies. These methods are often discussed in forums and publications related to green chemistry and sustainable synthesis.

From an industrial perspective, CAS No. 2109168-40-1 is gaining traction due to its compatibility with high-throughput screening (HTS) platforms. Laboratories engaged in fragment-based drug design (FBDD) value its structural features for optimizing lead compounds. Additionally, its benzyl-protected hydroxyl group offers stability under diverse reaction conditions, a topic frequently explored in process chemistry discussions.

Analytical characterization of 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography. These techniques confirm the compound's purity and stereochemical properties, which are critical for regulatory compliance in pharmaceutical applications. The rise of AI-assisted molecular modeling has also increased interest in predicting its reactivity patterns, a hot topic in computational chemistry circles.

Environmental and safety profiles of CAS No. 2109168-40-1 are rigorously evaluated to meet REACH and OECD guidelines. Its biodegradability and ecotoxicity data are often compared with structurally similar compounds in QSAR studies, addressing the growing demand for eco-friendly chemicals in the industry. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs).

In conclusion, 1-[2-(Benzyloxy)-5-bromo-3,4-dimethylphenyl]ethan-1-one represents a nexus of innovation across multiple scientific disciplines. Its CAS No. 2109168-40-1 serves as a gateway for advancements in targeted therapeutics and smart materials, while its synthetic flexibility continues to inspire novel methodologies in organic chemistry.